Cas no 6337-88-8 (N,n-dimethyl-2,4-dinitrobenzenesulfonamide)

• Product Name: N,n-dimethyl-2,4-dinitrobenzenesulfonamide
• CAS No: 6337-88-8
• MF: C₈H₉N₃O₆S
• MW: 275.238560438156
• CID: 960036
• PubChem ID: 235813
• Update Time: 2025-04-19

N,n-dimethyl-2,4-dinitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,n-dimethyl-2,4-dinitrobenzenesulfonamide
• NSC-37560
• DTXSID20979527
• N,N-Dimethyl-2,4-dinitrobenzene-1-sulfonamide
• NSC37560
• 6337-88-8

• Inchi： 1S/C8H9N3O6S/c1-9(2)18(16,17)8-4-3-6(10(12)13)5-7(8)11(14)15/h3-5H,1-2H3
• InChI Key： UYZXORLUEKYCGL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 418.17956
• Monoisotopic Mass: 275.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 699.1°C at 760 mmHg
• Flash Point: 376.6°C
• Refractive Index: 1.624
• PSA: 70.71
• LogP: 2.88050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides